Cas no 1806933-68-5 (Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate)

• Product Name: Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate
• CAS No: 1806933-68-5
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4805537
• Update Time: 2025-09-27

Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-10(16)8-7(12)5(4-11)3-6(15-8)9(13)14/h3,9H,2,4H2,1H3
• InChI Key： OFJIBUMFNGMDAW-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=O)OCC)N=C(C(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate

Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate: A Comprehensive Overview

Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate, with the CAS No. 1806933-68-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups. The presence of a chloromethyl group at position 4, a difluoromethyl group at position 6, and a fluorine atom at position 3, along with an ethyl ester group at position 2, makes this compound a versatile building block for various applications.

Recent studies have highlighted the potential of Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and cross-coupling reactions, has made it an invaluable tool in modern organic synthesis.

The synthesis of Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate involves a multi-step process that requires precise control over reaction conditions. The starting material is typically derived from pyridine derivatives, which are subjected to a series of functionalization steps to introduce the desired substituents. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield.

One of the most promising applications of Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate is in the field of drug discovery. Its unique structure allows for the creation of bioactive molecules that can target specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors for enzyme targets associated with cancer and inflammatory diseases. The fluorinated groups in its structure contribute to its stability and bioavailability, making it an attractive candidate for medicinal chemistry.

In addition to its role in pharmaceuticals, Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate has found applications in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored extensively. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various pests and weeds without causing significant harm to non-target organisms.

The electronic properties of Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate also make it suitable for use in organic electronics. Its conjugated system allows for efficient charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have investigated its potential as a building block for designing novel semiconducting materials with tailored electronic properties.

Despite its numerous applications, the synthesis and handling of Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate require careful consideration of safety protocols. The presence of reactive groups necessitates the use of appropriate protective measures during synthesis and storage. However, when handled properly, this compound offers immense potential across multiple industries.

In conclusion, Ethyl 4-(chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylate (CAS No. 1806933-68-5) is a versatile compound with a wide range of applications in chemistry and materials science. Its unique structure enables its use as a precursor for synthesizing bioactive molecules, agrochemicals, and electronic materials. With ongoing research uncovering new possibilities for this compound, it is poised to play an increasingly important role in various scientific disciplines.